molecular formula C8H5ClO3 B1270778 Piperonyloyl chloride CAS No. 25054-53-9

Piperonyloyl chloride

Cat. No. B1270778
CAS RN: 25054-53-9
M. Wt: 184.57 g/mol
InChI Key: ZRSGZIMDIHBXIN-UHFFFAOYSA-N
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Description

Piperonyloyl chloride is an acyl halide . It participates in the preparation of starting reagent (N -acyl indole), required for the synthesis of pyrrolophenanthridone alkaloids . A kinetic study of the solvolysis of piperonyloyl chloride in various pure and binary solvent mixtures has been proposed .


Synthesis Analysis

Piperonyloyl chloride is used in the preparation of starting reagent (N -acyl indole), required for the synthesis of pyrrolophenanthridone alkaloids . The solvolysis reaction of piperonyloyl chloride has been reported to proceed via an electron-rich acyl transfer mechanism .


Molecular Structure Analysis

The molecular formula of Piperonyloyl chloride is C8H5ClO3 . Its molecular weight is 184.58 .


Chemical Reactions Analysis

Piperonyloyl chloride undergoes a solvolysis reaction, which has been reported to proceed via an electron-rich acyl transfer mechanism . It’s also noted that contact with water liberates toxic gas .


Physical And Chemical Properties Analysis

Piperonyloyl chloride has a molecular weight of 184.58 . It has a boiling point of 155 °C at 25 mmHg and a melting point of 78-79 °C . The density of Piperonyloyl chloride is 1.5±0.1 g/cm3 .

Scientific Research Applications

Synthesis of N-acyl Indole

Piperonyloyl chloride is used as a starting reagent for the synthesis of pyrrolophenanthridone alkaloids . These alkaloids have a wide range of biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties.

Solvolysis Studies

Piperonyloyl chloride is suitable for use in kinetic studies to evaluate the solvolysis rate constants in different solvents . This helps in understanding the reaction mechanisms and the factors influencing the rate of solvolysis.

Synthesis of 2-Phenylbenzimidazoles

Piperonyloyl chloride can be used in the synthesis of 2-phenylbenzimidazoles . These compounds are known for their diverse biological activities, including anti-cancer, anti-microbial, and anti-inflammatory properties.

Synthesis of (Z)-3-Hydroxy-1-(5-methoxy-2,2-dimethyl-2H-chromen-6-yl)-3-phenylprop-2-en-1-one

Piperonyloyl chloride is used in the synthesis of (Z)-3-hydroxy-1-(5-methoxy-2,2-dimethyl-2H-chromen-6-yl)-3-phenylprop-2-en-1-one . This compound has potential applications in medicinal chemistry due to its biological activities.

Synthesis of Pongapinone A

Piperonyloyl chloride is used in the synthesis of pongapinone A . Pongapinone A is a natural product with potential anti-cancer properties.

Synthesis of Piperazine Derivatives

Piperonyloyl chloride can be used in the synthesis of piperazine derivatives . These derivatives have a wide range of applications in medicinal chemistry, including as anti-depressants, anti-psychotics, and anti-histamines.

Mechanism of Action

The solvolysis reaction of Piperonyloyl chloride has been reported to proceed via an electron-rich acyl transfer mechanism .

Safety and Hazards

Piperonyloyl chloride causes severe skin burns and eye damage . Contact with water liberates toxic gas . It’s recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to wear protective gloves/protective clothing/eye protection/face protection .

properties

IUPAC Name

1,3-benzodioxole-5-carbonyl chloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H5ClO3/c9-8(10)5-1-2-6-7(3-5)12-4-11-6/h1-3H,4H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZRSGZIMDIHBXIN-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1OC2=C(O1)C=C(C=C2)C(=O)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H5ClO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30370480
Record name Piperonyloyl chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30370480
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

184.57 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Piperonyloyl chloride

CAS RN

25054-53-9
Record name Piperonyloyl chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30370480
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1,3-Benzodioxole-5-carbonyl chloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods I

Procedure details

In 6 ml of thionyl chloride was suspended 5.0 g of piperonylic acid. The suspension was refluxed for 8 hours. Excess volume of thionyl chloride was evaporated off under reduced pressure to give crude crystals of piperonylic acid chloride.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
6 mL
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

20 g (0.12 mole) of piperonylic acid are suspended in 170 ml of thionyl chloride and refluxed for 2 hours. The solution is concentrated under reduced pressure. The residual oil crystallizes immediately after the addition of petroleum ether. The crystals are spun and washed with petroleum ether.
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
170 mL
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is the significance of studying the solvolysis of piperonyloyl chloride?

A: Piperonyloyl chloride (1) is classified as an electron-rich benzoyl chloride. The mechanisms of acyl transfer reactions involving such electron-rich compounds are not well understood []. By studying the kinetics of piperonyloyl chloride's solvolysis— its reaction with a solvent molecule— in various pure and binary solvent systems, researchers can gain a deeper understanding of how electron-rich acyl groups behave during chemical reactions []. This information can be valuable for optimizing reactions involving similar compounds and designing new synthetic pathways.

Q2: How is the extended Grunwald-Winstein equation used in the study of piperonyloyl chloride?

A: The extended Grunwald-Winstein equation is a valuable tool for analyzing the influence of solvent properties on reaction rates []. By applying this equation to the kinetic data obtained from the solvolysis of piperonyloyl chloride, researchers can determine the reaction's sensitivity to different solvent parameters, such as polarity and ionizing power []. This analysis provides insights into the reaction mechanism and the role of the solvent in the reaction pathway.

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